Cas no 1705978-53-5 ((1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene)

• Product Name: (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• CAS No: 1705978-53-5
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• CID: 5989908
• PubChem ID: 90627348
• Update Time: 2025-06-12

(1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene Chemical and Physical Properties

Names and Identifiers

• 1705978-53-5
• 8-(2-phenylethanesulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• AKOS025100811
• F6471-2903
• (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene
• 8-(2-phenylethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene

• Inchi： 1S/C15H19NO2S/c17-19(18,12-11-13-5-2-1-3-6-13)16-14-7-4-8-15(16)10-9-14/h1-7,14-15H,8-12H2
• InChI Key： UGUNGIRYPSZCSU-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(N1C2C=CCC1CC2)(=O)=O

Computed Properties

• Exact Mass: 277.11365002g/mol
• Monoisotopic Mass: 277.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene

Introduction to (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene (CAS No. 1705978-53-5)

CAS No. 1705978-53-5 refers to a highly specialized organic compound belonging to the class of azabicycloalkenes. This compound, specifically (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. The presence of a fused azabicyclo[3.2.1]octane core combined with a phenethylsulfonyl substituent imparts distinct chemical and pharmacological properties, making it a subject of intense research interest.

The structural motif of (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene is characterized by its rigid bicyclic system, which includes a nitrogen-containing heterocycle. This configuration is known to influence the compound's interactions with biological targets, particularly enzymes and receptors, by conferring specific steric and electronic properties. The stereochemistry at the (1R,5S) positions further fine-tunes its pharmacophoric features, enabling selective binding to biological macromolecules.

In recent years, there has been growing interest in azabicycloalkenes as scaffolds for drug discovery due to their ability to mimic natural product structures while offering novel chemical space for ligand design. The phenethylsulfonyl moiety in this compound introduces a hydrophobic aromatic ring system linked via a sulfonyl group, which can enhance binding affinity and metabolic stability. Such structural elements are often exploited in the development of small-molecule inhibitors and modulators.

Recent studies have highlighted the potential of (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene as a lead compound for investigating its pharmacological effects on various biological pathways. Research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. The rigid bicyclic backbone provides a stable platform for optimizing interactions with active sites, while the sulfonyl group serves as a key pharmacophoric element for modulating enzyme activity.

The synthesis of (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene presents unique challenges due to the complexity of the azabicyclo framework and the need for precise stereocontrol at multiple centers. Advanced synthetic methodologies, including transition-metal-catalyzed cyclizations and enantioselective transformations, have been employed to access this compound in high enantiomeric purity. These synthetic strategies are crucial for ensuring that the compound's biological evaluation is based on well-defined stereochemical configurations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene with potential target proteins. These studies suggest that the phenethylsulfonyl group interacts favorably with hydrophobic pockets in the enzyme active site, while the nitrogen atom of the azabicyclo ring participates in hydrogen bonding networks. Such insights are valuable for guiding structure-based drug design efforts aimed at improving potency and selectivity.

The pharmacokinetic profile of this compound is also under investigation to assess its bioavailability and metabolic stability. Preliminary data suggest that modifications to the phenethylsulfonyl substituent can significantly influence these properties, offering opportunities for optimizing drug-like characteristics. For instance, introducing fluorine atoms or other electron-withdrawing groups may enhance metabolic resistance while maintaining biological activity.

In conclusion, (1R,5S)-8-(phenethylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene (CAS No. 1705978-53-5) represents a promising candidate for further exploration in medicinal chemistry and drug discovery programs. Its unique structural features and potential biological activities position it as a valuable scaffold for developing novel therapeutic agents targeting inflammatory diseases and other disorders characterized by dysregulated enzymatic pathways.